![molecular formula C14H18O4 B038092 3-(1,3-Dioxan-2-YL)-4'-methoxypropiophenone CAS No. 121789-38-6](/img/structure/B38092.png)
3-(1,3-Dioxan-2-YL)-4'-methoxypropiophenone
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Overview
Description
3-(1,3-Dioxan-2-YL)-4'-methoxypropiophenone (DMPP) is a compound with a wide range of applications in the fields of chemistry and biochemistry. It is a white crystalline solid with a melting point of 80 °C and a boiling point of 225 °C. DMPP is widely used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a building block in drug discovery. It has also been used in the synthesis of other compounds and in the preparation of various polymers-based materials.
Scientific Research Applications
Phytochemistry Applications
Phytochemical investigation of the stem wood of Sorbus lanata led to the isolation of new phenolic compounds, with studies highlighting their antioxidant activities through DPPH radical scavenging reactions. These findings demonstrate the potential of such compounds in natural product chemistry and their antioxidant properties (Uddin et al., 2013).
Thermodynamic Studies
Research on methoxyphenols, structural fragments of different antioxidants, explored their ability to form strong intermolecular and intramolecular hydrogen bonds, impacting their physical properties and interactions in condensed matter. Such studies are crucial for understanding the thermodynamics and molecular interactions of these compounds (Varfolomeev et al., 2010).
Synthetic Methodologies
A novel method for synthesizing functionalized 4H-1,2-benzoxazine derivatives was developed, showcasing the versatility of these compounds as intermediates for oxygen-functionalized aromatic compounds. This research highlights innovative synthetic pathways for constructing complex molecular structures (Nakamura et al., 2003).
Electrochemistry and Materials Science
Studies on the electrochromic enhancement of poly(3,4-ethylenedioxythiophene) films functionalized with hydroxymethyl and ethylene oxide groups revealed significant improvements in electrochromic properties. This research is indicative of the potential applications of these compounds in smart materials and devices (Zhang et al., 2014).
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(1,3-dioxan-2-yl)-1-(4-methoxyphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4/c1-16-12-5-3-11(4-6-12)13(15)7-8-14-17-9-2-10-18-14/h3-6,14H,2,7-10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDEMILWOCUWVGQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CCC2OCCCO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00560179 |
Source
|
Record name | 3-(1,3-Dioxan-2-yl)-1-(4-methoxyphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00560179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121789-38-6 |
Source
|
Record name | 3-(1,3-Dioxan-2-yl)-1-(4-methoxyphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00560179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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